Furan-2,3-diamine
Description
Furan is a five-membered heterocyclic compound that is highly volatile, flammable, and a potential carcinogen . It undergoes Diels-Alder reaction with 2-bromoacrolein catalyzed by oxazaborolidine to yield chiral 7-oxabicyclo .
Synthesis Analysis
Furan-based compounds are a new class of compounds characteristic of wide abundance, feasible availability, and environmental friendliness . In a paper, t-butoxycarbonylglycine (BOC-glycine) and 2,5-furandimethanol, bearing furan rings, were employed to synthesize BOC-glycine 2,5-furandimethyl ester, which was further applied for the synthesis of furan-based diamine .Chemical Reactions Analysis
Furan-based compounds undergo various chemical reactions. For instance, furan-based compounds bearing furan rings are used as monomers to synthesize bio-based polyimide (PI) . The production of petroleum-based monomers is always associated with many environmental issues, and their substitution with furan-based compounds seems a solution to addressing these issues .Future Directions
Furan-based compounds, due to their wide abundance, feasible availability, and environmental friendliness, have potential for future applications . They can be used as a substitute for petroleum-based monomers in the synthesis of polyimides . This could address many environmental issues associated with the production of petroleum-based monomers .
properties
CAS RN |
137891-47-5 |
|---|---|
Product Name |
Furan-2,3-diamine |
Molecular Formula |
C4H6N2O |
Molecular Weight |
98.1 g/mol |
IUPAC Name |
furan-2,3-diamine |
InChI |
InChI=1S/C4H6N2O/c5-3-1-2-7-4(3)6/h1-2H,5-6H2 |
InChI Key |
XBOHKUPCELBZPH-UHFFFAOYSA-N |
SMILES |
C1=COC(=C1N)N |
Canonical SMILES |
C1=COC(=C1N)N |
Origin of Product |
United States |
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